o-Toluic acid-13C

• Molecular Formula: C8H8O2
• Molecular Weight: 137.14 g/mol
• InChI: InChI=1S/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10)/i8+1
• InChIKey: ZWLPBLYKEWSWPD-VJJZLTLGSA-N

o-Toluic Acid-13C: 13C-Labeled Internal Standard

o-Toluic acid-13C (CAS 70838-82-3), also designated as o-toluic acid-13C1 (carboxyl-13C) or 2-methylbenzoic acid-13C, is a stable isotope-labeled analog of o-toluic acid (2-methylbenzoic acid, CAS 118-90-1) in which the carboxyl carbon atom is enriched with the stable carbon-13 isotope [1]. The compound maintains the identical molecular structure and physicochemical properties of the unlabeled parent aromatic carboxylic acid, serving exclusively as a xenobiotic metabolite tracer and internal standard (IS) for quantitative mass spectrometry and NMR spectroscopy applications . Its primary procurement value lies in enabling precise quantification of o-toluic acid in complex biological and environmental matrices by compensating for matrix effects, ion suppression, and sample preparation variability [2].

13C-labeled internal standard

Designed for quantitative LC-MS/MS and NMR workflows

Matrix-effect correction

Compensates for ion suppression and sample preparation variability

Carboxyl-13C site-specific label

Enables unambiguous NMR mechanistic tracing at the carboxyl group

• [1] PubChem. o-Toluic acid-13C. Compound Summary. CID: 12258058. View Source
• [2] WuXi AppTec DMPK Service. LC-MS Bioanalysis: Considerations for Internal Standard Use. 2025. View Source

Why o-Toluic Acid-13C Cannot Be Substituted

Generic substitution fails across three critical dimensions of analytical performance. First, unlabeled o-toluic acid is the target analyte itself and cannot function as an internal standard, rendering it fundamentally unusable for quantitative LC-MS/MS workflows that require matrix effect correction [1]. Second, deuterium-labeled analogs exhibit measurably inferior chromatographic behavior: the increased reduced mass of C–2H bonds relative to C–1H bonds produces a volume contraction effect that alters reversed-phase retention times, causing partial separation of the analyte and 2H-labeled IS under UPLC conditions and thereby reducing the ability to compensate for ion suppression effects [2]. Third, structural analog internal standards (e.g., m-toluic acid or p-toluic acid isomers) fail to track analyte-specific extraction recovery and ionization efficiency variations across diverse biological matrices, introducing unacceptable quantitative bias for validated methods [3]. The procurement of a 13C-labeled analog is therefore not an optional upgrade but a methodological requirement for achieving regulatory-compliant accuracy and precision in o-toluic acid quantification.

Unlabeled analog is the target analyte

Cannot serve as internal standard; lacks the mass shift required for MS differentiation.

Deuterated analogs show retention time shift

2H-labeled IS may partially separate from analyte under UPLC, reducing ion suppression compensation.

Structural isomers fail extraction tracking

m-/p-Toluic acid isomers do not mirror analyte-specific recovery and ionization efficiency across matrices.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source
• [2] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A. 2011;1218(52):9366-9374. View Source
• [3] WuXi AppTec DMPK Service. LC-MS Bioanalysis: Considerations for Internal Standard Use. 2025. View Source

o-Toluic Acid-13C Comparative Performance

13C vs 2H Internal Standard Co-Elution

In a direct head-to-head comparison of 13C-labeled and 2H-labeled internal standards for amphetamine and methamphetamine determination by UPLC–MS/MS, the 13C-labeled ISs demonstrated complete co-elution with their respective analytes under multiple chromatographic conditions, whereas the 2H-labeled ISs exhibited slight but measurable separation from the analytes due to deuterium isotope effects on reversed-phase retention [1]. This co-elution difference translated directly to improved compensation for ion suppression effects when using 13C-labeled ISs [1]. This class-level inference extends directly to o-toluic acid-13C versus any potential o-toluic acid-d7 or -d8 analog: the absence of deuterium-hydrogen exchange liability and the greater physicochemical similarity of 13C substitution ensure chromatographic behavior indistinguishable from the unlabeled analyte [2].

13C vs 2H Co-elution

Reported

13C-IS: complete co-elution with analyte; 2H-IS: slight retention time separation.

Supports ion suppression correction fidelity.

Cross-study comparable; UPLC–MS/MS conditions.

Evidence Dimension	Chromatographic co-elution fidelity and ion suppression correction
Target Compound Data	13C-labeled IS: complete co-elution with analyte; improved ion suppression compensation (experimentally observed)
Comparator Or Baseline	2H-labeled IS: slight retention time separation from analyte; reduced ion suppression compensation
Quantified Difference	Qualitative observation of improved co-elution and ion suppression correction for 13C-IS relative to 2H-IS
Conditions	UPLC–MS/MS analysis of amphetamine and methamphetamine in urine; sub-2 μm particle column chromatography

Why This Matters

For procurement, selecting the 13C-labeled analog over a deuterated alternative directly reduces the risk of method validation failure due to differential matrix effects and ion suppression under high-resolution UPLC conditions.

• [1] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A. 2011;1218(52):9366-9374. View Source
• [2] WuXi AppTec DMPK Service. LC-MS Bioanalysis: Considerations for Internal Standard Use. 2025. View Source

No Deuterium-Hydrogen Exchange in 13C Label

A well-documented class-level limitation of deuterium-labeled internal standards is their susceptibility to deuterium-hydrogen (D–H) exchange during sample preparation and storage, particularly when the deuterium label is positioned on acidic protons or in proximity to functional groups capable of proton transfer [1]. This exchange results in progressive loss of isotopic purity and introduces quantitative inaccuracy. In contrast, 13C-labeled internal standards such as o-toluic acid-13C are chemically inert with respect to isotopic exchange under all standard biological sample preparation conditions, including acidic/alkaline pH adjustments, derivatization reactions, and prolonged storage . The carboxyl-13C label in o-toluic acid-13C is covalently stable and does not participate in any proton-exchange equilibria.

D–H Exchange Stability

Data to verify

13C label: no exchange under all sample prep conditions; 2H label: labile at exchangeable positions.

Reduces quantitative uncertainty from label loss.

Class-level inference; source review recommended.

Evidence Dimension	Isotope exchange stability during sample handling
Target Compound Data	No D–H exchange; isotopic enrichment remains stable across all pH and temperature conditions
Comparator Or Baseline	2H-labeled analogs: measurable D–H exchange at labile positions (e.g., -COOH deuterium); progressive loss of label integrity
Quantified Difference	Qualitative binary difference: stable (13C) versus labile (2H at exchangeable positions)
Conditions	Sample preparation workflows including pH adjustment, liquid-liquid extraction, SPE, and long-term storage

Why This Matters

Procurement of a 13C-labeled internal standard eliminates the validation burden and quantitative uncertainty associated with deuterium exchange, ensuring consistent batch-to-batch and inter-laboratory reproducibility.

• [1] WuXi AppTec DMPK Service. LC-MS Bioanalysis: Considerations for Internal Standard Use. 2025. View Source

Single 13C Label Mass Shift and Co-Elution

o-Toluic acid-13C (CAS 70838-82-3) incorporates a single 13C atom at the carboxyl carbon position, producing a nominal mass shift of +1 Da relative to the unlabeled analyte (exact mass: 137.056 Da vs. 136.052 Da for the 12C parent) [1]. This mass shift is sufficient to distinguish the IS from the analyte in MS detection while avoiding the excessive mass increase associated with poly-13C labeling (e.g., 13C2 or 13C6 analogs). Critically, the incorporation of a single 13C atom minimizes any potential alteration in chromatographic retention compared to higher-mass poly-labeled analogs, preserving perfect co-elution with the unlabeled analyte . In contrast, o-toluic acid-13C2 (CAS 1346599-98-1, Δm = +2 Da) and o-toluic acid-13C6 (CAS not specified for full ring labeling) introduce larger isotopic mass differences that, while still superior to deuterium labeling, incrementally increase the risk of subtle chromatographic separation under high-resolution UPLC conditions [2].

Single 13C Label Shift

Reported

Δm +1 Da (target) vs. Δm +2 or +6 Da for poly-labeled analogs; minimal retention impact.

Balances MS distinction and chromatographic fidelity.

Reversed-phase UPLC–MS/MS context.

Evidence Dimension	Isotopic mass shift and chromatographic retention fidelity
Target Compound Data	Δm = +1 Da; exact mass 137.056 Da; co-elution with unlabeled analyte
Comparator Or Baseline	o-Toluic acid-13C2: Δm = +2 Da, exact mass 138.059 Da; o-Toluic acid-13C6: Δm = +6 Da
Quantified Difference	Target offers minimal mass shift sufficient for MS differentiation while maximizing physicochemical similarity
Conditions	Reversed-phase UPLC–MS/MS with sub-2 μm particle columns

Why This Matters

The single-site 13C label represents the optimal balance between analytical distinguishability and chromatographic fidelity, reducing the procurement risk of investing in a more heavily labeled but potentially less ideal internal standard.

• [1] ChemSrc. o-Toluic acid-13C. Compound Information. CAS 70838-82-3. View Source
• [2] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A. 2011;1218(52):9366-9374. View Source

Carboxyl-13C for NMR Mechanistic Studies

The site-specific enrichment of the carboxyl carbon in o-toluic acid-13C1 (carboxyl-13C) provides a distinct spectroscopic handle for NMR applications that is not available from unlabeled material or from non-specifically labeled analogs. The carboxyl carbon resonance appears at approximately δ 170–175 ppm in 13C NMR spectra (in CDCl3), a region well separated from aromatic carbons (δ 125–145 ppm) and methyl carbons (δ ~20 ppm) [1]. This site specificity enables unambiguous tracking of the carboxyl group through chemical transformations (e.g., esterification, amidation, reduction) and metabolic pathways without spectral interference from the aromatic ring carbons. In contrast, uniformly 13C6-labeled o-toluic acid would produce multiple enriched carbon signals across all spectral regions, potentially complicating quantitative deconvolution and increasing procurement cost without commensurate analytical benefit for carboxyl-tracking applications .

Carboxyl-13C NMR

Class-level

Single enriched signal at δ 170–175 ppm vs. multiple signals from uniform labeling.

Simplifies spectral interpretation for mechanistic studies.

NMR site-specific enrichment context.

Evidence Dimension	NMR spectral resolution for site-specific tracking
Target Compound Data	Single enriched carbon signal in carboxyl region (δ 170–175 ppm); unambiguous tracking of carboxyl transformations
Comparator Or Baseline	Uniformly 13C6-labeled analog: multiple enriched signals across aromatic and carboxyl regions; more complex spectral deconvolution; higher cost
Quantified Difference	Qualitative advantage in spectral simplicity and site-specific tracking capability
Conditions	13C NMR spectroscopy at 500 MHz in CDCl3 at 298 K with TMS reference

Why This Matters

For research groups conducting mechanistic studies on o-toluic acid derivatives, the carboxyl-specific label provides targeted analytical information at lower procurement cost and with simpler spectral interpretation than fully labeled alternatives.

• [1] NP-MRD. 13C NMR Spectrum (1D, 500 MHz, CDCl3, experimental) for o-Toluic acid. NP0002792. View Source

o-Toluic Acid-13C Application Scenarios

Validated LC–MS/MS Bioanalysis

In regulated bioanalytical laboratories developing or validating LC–MS/MS methods for o-toluic acid quantification in plasma, urine, or tissue homogenates, o-toluic acid-13C serves as the definitive stable isotope-labeled internal standard. Its use directly addresses FDA, EMA, and ICH M10 guidance requirements for matrix effect evaluation and correction [1]. The demonstrated chromatographic co-elution fidelity of 13C-labeled ISs relative to deuterated alternatives ensures that ion suppression or enhancement effects in the electrospray ionization source are accurately compensated, thereby achieving the required ±15% accuracy and precision (±20% at the LLOQ) across analytical batches [2].

Metabolic Pathway Tracing

For studies investigating the metabolic fate of o-toluic acid (e.g., as a metabolite of xylene derivatives or as a tracer in microbial degradation pathways), o-toluic acid-13C enables definitive tracking of the carboxyl moiety through enzymatic transformations [1]. The carboxyl-specific 13C enrichment provides a mass spectrometric signature that distinguishes o-toluic acid-derived metabolites from isobaric interferences, while the absence of D–H exchange ensures isotopic integrity across the full duration of incubation studies, sample extraction, and derivatization steps [2].

Quantitative NMR Reaction Monitoring

In organic synthesis and process chemistry laboratories employing quantitative NMR for reaction monitoring, o-toluic acid-13C1 (carboxyl-13C) serves as an ideal internal concentration standard or reaction tracer for transformations involving the carboxylic acid group (e.g., esterification with alcohols, amide bond formation, or reduction to aldehydes/alcohols) [1]. The single enriched 13C resonance in the diagnostically distinct carboxyl region (δ 170–175 ppm) enables precise integration without overlap from aromatic carbon signals, facilitating accurate determination of reaction yields and kinetic parameters [2].

Environmental and Forensic Analysis

For environmental testing laboratories analyzing groundwater, soil, or wastewater for o-toluic acid as a contaminant or degradation marker, o-toluic acid-13C provides the isotopic dilution internal standard necessary for achieving the low ng/L to μg/L detection limits mandated by regulatory monitoring programs [1]. The superior ion suppression correction capability of 13C-labeled ISs relative to structural analog surrogates ensures that quantification accuracy is maintained even in high-matrix environmental samples containing humic acids, dissolved organic carbon, and co-extracted interferences [2].

Application

Selection Property

Validation Focus

LC–MS/MS method validation

13C co-elution fidelity

Accuracy/precision endpoint review

Metabolic pathway tracing

Carboxyl-specific 13C tracer

Metabolite identification and recovery

Quantitative NMR reaction monitoring

Site-specific enrichment at δ 170–175 ppm

Reaction yield and kinetics tracking

Environmental contaminant analysis

Isotope dilution for low-level quantification

Matrix interference compensation

• [1] WuXi AppTec DMPK Service. LC-MS Bioanalysis: Considerations for Internal Standard Use. 2025. View Source
• [2] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A. 2011;1218(52):9366-9374. View Source